Cas no 1809-02-5 (1,3-Butadiene, 2-chloro-3-methyl-)

• Product Name: 1,3-Butadiene, 2-chloro-3-methyl-
• CAS No: 1809-02-5
• MF: C₅H₇Cl
• MW: 102.562080621719
• CID: 1372298
• PubChem ID: 12483448
• Update Time: 2025-04-20

1,3-Butadiene, 2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene, 2-chloro-3-methyl-
• 2-chloro-3-methylbuta-1,3-diene
• 1809-02-5
• 2-chloro-3-methyl-buta-1,3-diene
• DTXSID20499932
• PKVRTDNAPQGMGP-UHFFFAOYSA-N
• 2-chloro-3-methyl-1,3-butadiene
• SCHEMBL2543194

• Inchi： 1S/C5H7Cl/c1-4(2)5(3)6/h1,3H2,2H3
• InChI Key： PKVRTDNAPQGMGP-UHFFFAOYSA-N
• SMILES： ClC(=C)C(=C)C

Computed Properties

• Exact Mass: 102.02371
• Monoisotopic Mass: 102.0236279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 81.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0